
handling and storage recommendations for 2-
Bromo-4-hydroxybenzoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzoic acid

Cat. No.: B1284041 Get Quote

Technical Support Center: 2-Bromo-4-
hydroxybenzoic Acid
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the proper handling and storage of 2-Bromo-4-hydroxybenzoic
acid.

Frequently Asked Questions (FAQs)
Q1: What is the appropriate personal protective equipment (PPE) when handling 2-Bromo-4-
hydroxybenzoic acid?

A1: It is crucial to use appropriate personal protective equipment to ensure safety. This

includes:

Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face

shield may be necessary for larger quantities or when there is a risk of splashing.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if handling large quantities that may generate dust.[1]
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Q2: How should I store 2-Bromo-4-hydroxybenzoic acid?

A2: Proper storage is essential to maintain the integrity of the compound. Store it in a tightly

closed container in a dry, cool, and well-ventilated area.[1][2][3] Keep it away from incompatible

materials, such as strong oxidizing agents.[1][4]

Q3: What are the primary hazards associated with 2-Bromo-4-hydroxybenzoic acid?

A3: According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Bromo-4-hydroxybenzoic acid is classified as follows:

Causes serious eye damage (H318).[5][6]

May cause respiratory irritation (H335).[2][3][5][6]

Causes skin irritation (H315).[2][3]

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[2][3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water afterwards. Call a physician or

poison control center immediately.[3][4]
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Issue Possible Cause Recommended Solution

Compound has discolored or

changed appearance.

Improper storage (exposure to

light, moisture, or incompatible

materials).

Do not use the compound.

Dispose of it according to your

institution's guidelines. Review

storage procedures to prevent

future occurrences.

Difficulty dissolving the

compound.

The compound has low

solubility in the chosen solvent.

Consult the physical properties

table for solubility information.

Consider using a different

solvent or gentle heating and

sonication to aid dissolution.

Inconsistent experimental

results.

Contamination of the

compound or degradation due

to improper handling.

Use fresh, properly stored 2-

Bromo-4-hydroxybenzoic acid.

Ensure all glassware is clean

and dry. Avoid repeated

opening and closing of the

storage container.

Quantitative Data
The following table summarizes the key physical and chemical properties of 2-Bromo-4-
hydroxybenzoic acid.
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Property Value

Molecular Formula C₇H₅BrO₃[1][5]

Molecular Weight 217.02 g/mol [1][5]

Appearance Off-white to white solid/powder[1][3][4]

Melting Point 213 - 217 °C[6]

Boiling Point 206 - 208 °C[7]

Solubility

No specific data available in the search results.

General information suggests it is slightly

soluble in water and more soluble in alcohols

and ethers.[8]

Experimental Protocols: General Handling and
Solution Preparation
This section provides a general protocol for handling 2-Bromo-4-hydroxybenzoic acid and

preparing solutions.

1. Materials and Equipment:

2-Bromo-4-hydroxybenzoic acid

Appropriate solvent (e.g., ethanol, methanol, DMSO)

Calibrated balance

Spatula

Weighing paper or boat

Volumetric flask

Magnetic stirrer and stir bar (optional)

Sonication bath (optional)
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Personal Protective Equipment (PPE) as described in the FAQs.

2. Procedure:

Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure the

work area is clean and free of contaminants.

Weighing: Tare the balance with the weighing paper or boat. Carefully weigh the desired

amount of 2-Bromo-4-hydroxybenzoic acid using a clean spatula.

Transfer: Transfer the weighed compound into the volumetric flask.

Dissolution: Add a portion of the desired solvent to the volumetric flask. Gently swirl the flask

to dissolve the solid. If necessary, use a magnetic stirrer or a sonication bath to aid

dissolution.

Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark

of the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

Storage: If the solution is not for immediate use, store it in a tightly sealed container,

protected from light, and at the appropriate temperature as determined by stability studies.

Logical Workflow for Safe Handling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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